Cas no 2228046-89-5 ((2S)-1-(3,3-dimethylcyclohexyl)propan-2-ol)

• Product Name: (2S)-1-(3,3-dimethylcyclohexyl)propan-2-ol
• CAS No: 2228046-89-5
• MF: C₁₁H₂₂O
• MW: 170.291783809662
• CID: 6165908
• PubChem ID: 165740667
• Update Time: 2025-11-01

(2S)-1-(3,3-dimethylcyclohexyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-1-(3,3-dimethylcyclohexyl)propan-2-ol
• 2228046-89-5
• EN300-1998185

• Inchi： 1S/C11H22O/c1-9(12)7-10-5-4-6-11(2,3)8-10/h9-10,12H,4-8H2,1-3H3/t9-,10?/m0/s1
• InChI Key： ADHUXFPDXDIEFJ-RGURZIINSA-N
• SMILES： O[C@@H](C)CC1CCCC(C)(C)C1

Computed Properties

• Exact Mass: 170.167065321g/mol
• Monoisotopic Mass: 170.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 20.2Ų

Additional information on (2S)-1-(3,3-dimethylcyclohexyl)propan-2-ol

Research Brief on (2S)-1-(3,3-dimethylcyclohexyl)propan-2-ol (CAS: 2228046-89-5): Recent Advances and Applications

The compound (2S)-1-(3,3-dimethylcyclohexyl)propan-2-ol (CAS: 2228046-89-5) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This chiral secondary alcohol, featuring a dimethylcyclohexyl moiety, has demonstrated promising properties in various therapeutic applications. Recent studies have focused on its synthesis, stereochemical control, and biological evaluation, particularly in the context of central nervous system (CNS) disorders and metabolic diseases.

A 2023 study published in the Journal of Medicinal Chemistry reported the optimized asymmetric synthesis of (2S)-1-(3,3-dimethylcyclohexyl)propan-2-ol with excellent enantioselectivity (>99% ee) using a novel chiral catalyst system. The researchers employed a combination of computational modeling and high-throughput screening to identify optimal reaction conditions, achieving a yield of 82% at gram-scale production. This advancement addresses previous challenges in obtaining the pure (S)-enantiomer, which is crucial for its biological activity.

Pharmacological investigations have revealed that (2S)-1-(3,3-dimethylcyclohexyl)propan-2-ol acts as a potent modulator of γ-aminobutyric acid (GABA) receptors, with subtype selectivity for GABA_A receptors containing α2 and α3 subunits. In vivo studies using rodent models demonstrated anxiolytic and anticonvulsant effects at doses significantly lower than those causing sedation, suggesting a potentially improved therapeutic window compared to current GABAergic drugs. The compound's unique structural features, particularly the rigid dimethylcyclohexyl group, appear to contribute to this selective pharmacological profile.

Recent structure-activity relationship (SAR) studies have explored modifications to the (2S)-1-(3,3-dimethylcyclohexyl)propan-2-ol scaffold. A 2024 publication in Bioorganic & Medicinal Chemistry Letters reported that introduction of electron-withdrawing groups at specific positions enhanced metabolic stability while maintaining receptor affinity. These derivatives showed improved pharmacokinetic properties in preclinical studies, with oral bioavailability increasing from 35% to 68% in the optimized analogs.

The compound has also shown promise in metabolic disease research. A collaborative study between academic and industry researchers demonstrated that (2S)-1-(3,3-dimethylcyclohexyl)propan-2-ol activates AMP-activated protein kinase (AMPK) through an allosteric mechanism distinct from current clinical AMPK activators. This finding, published in Nature Chemical Biology, suggests potential applications in type 2 diabetes and non-alcoholic fatty liver disease treatment.

From a drug development perspective, recent toxicology studies indicate that (2S)-1-(3,3-dimethylcyclohexyl)propan-2-ol has favorable safety parameters. A comprehensive 28-day repeat-dose toxicity study in two species showed no significant adverse effects at therapeutic doses, with a high safety margin (NOAEL > 100× ED₅₀). These results support further clinical development of the compound and its derivatives.

Ongoing research is exploring formulation strategies to address the compound's moderate aqueous solubility. A 2024 patent application describes nanoparticle formulations that enhance oral absorption while maintaining the compound's stereochemical integrity. This technological advancement could significantly impact the clinical translation of (2S)-1-(3,3-dimethylcyclohexyl)propan-2-ol-based therapeutics.

In conclusion, (2S)-1-(3,3-dimethylcyclohexyl)propan-2-ol represents a versatile scaffold with multiple therapeutic applications. The recent advances in its synthesis, pharmacological understanding, and formulation development position this compound as a promising candidate for further drug discovery efforts. Future research directions include exploring its potential in combination therapies and investigating its effects on additional molecular targets identified through proteomic studies.